2-(benzylsulfanyl)-1-[5-(1,3-thiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]ethan-1-one

• IUPAC Name: 2-benzylsulfanyl-1-[2-(1,3-thiazol-2-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]ethanone
• InChI: InChI=1S/C18H21N3OS2/c22-17(13-23-12-14-4-2-1-3-5-14)20-8-15-10-21(11-16(15)9-20)18-19-6-7-24-18/h1-7,15-16H,8-13H2
• InChI Key: NKPZTXKGSKQWGY-UHFFFAOYSA-N
• Canonical SMILES: C1C2CN(CC2CN1C3=NC=CS3)C(=O)CSCC4=CC=CC=C4
• Molecular Formula: C18H21N3OS2
• Molecular Weight: 359.5 g/mol
• CAS No.: 2549021-12-5

Description

The compound 2-(benzylsulfanyl)-1-[5-(1,3-thiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]ethan-1-one features a unique polycyclic framework with a thiazole-substituted octahydropyrrolo[3,4-c]pyrrole core. This bicyclic amine system is linked to a benzylsulfanyl group via an ethanone bridge. Structural elucidation of such compounds often employs X-ray crystallography, with refinement tools like SHELX ensuring accuracy in bond lengths and angles .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural and Physicochemical Differences

The following table compares the target compound with three structurally related molecules from the literature (Evidences 2–4):

Compound	Molecular Formula	Molar Mass (g/mol)	Key Structural Features	References
Target : 2-(Benzylsulfanyl)-1-[5-(1,3-thiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]ethan-1-one	~C₁₈H₂₄N₃OS₂*	~362	Thiazole, octahydropyrrolopyrrole (bicyclic amine), benzylsulfanyl	-
: 2-[[5-(1,3-Benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-[2,5-dimethyl-1-(thiophen-2-ylmethyl)pyrrol-3-yl]ethanone	C₂₂H₁₉N₃O₄S₂	477.53†	1,3,4-Oxadiazole, benzodioxol, thiophene, dimethylpyrrole
: 1-(5-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]methyl}thiophen-2-yl)-2-{[5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}ethan-1-one	C₂₀H₁₂ClF₃N₄O₂S₂	496.91	1,3,4-Oxadiazole, chloro-trifluoromethylpyridine, pyridine
: 1-Benzyl-3-[5-(methylsulfanyl)-1,3,4-oxadiazol-2-yl]-2(1H)-pyridinone	C₁₆H₁₄N₃O₂S	312.37‡	1,3,4-Oxadiazole, methylsulfanyl, pyridinone, benzyl

*Estimated based on structural analysis. †Calculated from formula.

Structural and Functional Insights

Heterocyclic Cores: The target compound contains a thiazole ring, which is less common in the compared compounds but known for its role in kinase inhibitors and antimicrobial agents. In contrast, Evidences 2–4 feature 1,3,4-oxadiazoles, which are valued for metabolic stability and π-stacking capabilities . The octahydropyrrolo[3,4-c]pyrrole in the target provides a rigid, bicyclic scaffold that may enhance binding selectivity compared to the monocyclic systems in Evidences 2–4.

Substituent Effects :

• The benzylsulfanyl group (target) offers moderate hydrophobicity, while benzodioxol () is electron-rich and often associated with CNS activity. ’s trifluoromethylpyridine enhances lipophilicity and bioavailability, and ’s methylsulfanyl is a compact, metabolically labile group .

Molecular Weight and Solubility :

• The target’s lower molar mass (~362 vs. 477–497 g/mol in Evidences 2–3) suggests better solubility, though the bicyclic structure may reduce conformational flexibility. ’s smaller size (312 g/mol) could favor membrane permeability.